Cas no 2228025-01-0 ((3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic acid
• CAS No: 2228025-01-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5772440
• PubChem ID: 165964951
• Update Time: 2025-06-08

(3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic acid
• EN300-1747341
• 2228025-01-0

• Inchi： 1S/C12H14O3/c13-11(7-12(14)15)10-6-5-8-3-1-2-4-9(8)10/h1-4,10-11,13H,5-7H2,(H,14,15)/t10?,11-/m0/s1
• InChI Key： VBLZTUABGQVWAJ-DTIOYNMSSA-N
• SMILES： O[C@@H](CC(=O)O)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic Acid (CAS No. 2228025-01-0)

(3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 2228025-01-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The structural motif of (3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic acid consists of a dihydronaphthalene core substituted with a hydroxypropanoic acid side chain. The presence of the stereogenic center at the third carbon atom contributes to the compound's chirality, which is a critical factor in determining its pharmacological properties. The dihydronaphthalene scaffold is known for its structural versatility and has been explored in various medicinal chemistry campaigns due to its ability to interact with biological targets in multiple ways.

In recent years, there has been a growing interest in indene derivatives as pharmacophores due to their demonstrated efficacy in modulating various biological pathways. Studies have shown that compounds incorporating the indene ring system exhibit promising activities in the context of inflammation, cancer, and neurodegenerative diseases. The hydroxypropanoic acid moiety further enhances the molecular diversity of this class of compounds, allowing for fine-tuning of their pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of (3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic acid is its potential as a lead compound for drug discovery. The combination of the dihydronaphthalene core and the hydroxypropanoic acid side chain creates a unique scaffold that can be modified to target specific biological receptors or enzymes. This flexibility has made it an attractive candidate for further investigation in medicinal chemistry.

Recent research has highlighted the importance of stereochemistry in determining the biological activity of chiral compounds. The (S)-configuration at the stereogenic center of (3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic acid appears to confer favorable interactions with biological targets, as evidenced by studies on related compounds. These findings suggest that optimizing the stereochemical arrangement can significantly enhance the therapeutic potential of indene derivatives.

The synthesis of (3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic acid presents both challenges and opportunities for synthetic chemists. The construction of the dihydronaphthalene core requires careful consideration of reaction conditions and reagents to ensure high yield and enantioselectivity. Advances in asymmetric synthesis have made it possible to access enantiomerically pure forms of this compound, which are essential for evaluating its biological activity.

In conclusion, (3S)-3-(2,3-dihydro-1H-inden-1-yl)-3-hydroxypropanoic acid (CAS No. 2228025-01-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in addressing unmet medical needs.